Cas no 1355004-73-7 (4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole)

• Product Name: 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole
• CAS No: 1355004-73-7
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD27920454
• CID: 5208449
• PubChem ID: 54595972
• Update Time: 2025-05-25

4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-4-(1-pyrrolidinylmethyl)-
• 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole

• MDL： MFCD27920454
• Inchi： 1S/C13H18N2/c1-2-9-15(8-1)10-11-4-3-5-13-12(11)6-7-14-13/h3-5,14H,1-2,6-10H2
• InChI Key： QCEYXASRSSAPAH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CN3CCCC3)=CC=C2)CC1

Additional information on 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole

Introduction to 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole (CAS No. 1355004-73-7)

4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole, with the CAS number 1355004-73-7, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their role in drug development and medicinal chemistry. The presence of both pyrrolidine and indole moieties in its structure imparts a rich chemical diversity, making it a valuable scaffold for the synthesis of novel bioactive molecules.

The structural framework of 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole consists of a pyrrolidine ring linked to a substituted indole core. The pyrrolidine moiety is known for its ability to enhance the solubility and bioavailability of drug molecules, while the indole ring is a common pharmacophore found in numerous therapeutic agents. This combination makes the compound an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various biological pathways. The indole scaffold, in particular, has been extensively studied for its potential applications in treating neurological disorders, cancer, and infectious diseases. The introduction of the pyrrolidin-1-ylmethyl group into the indole core modifies its electronic properties and binding interactions, potentially enhancing its pharmacological activity.

One of the most compelling aspects of 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole is its versatility as a building block for more complex derivatives. Researchers have leveraged this compound to synthesize novel analogs with improved binding affinity and selectivity. For instance, studies have demonstrated that modifications at the pyrrolidin-1-yl moiety can significantly alter the compound's interaction with biological targets, leading to enhanced therapeutic effects.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and agrochemical research due to its ability to form stable complexes with other molecules. These complexes can exhibit unique properties that make them suitable for use as catalysts or functional materials.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches have been particularly useful in predicting the binding modes and affinity of small molecule inhibitors, thereby streamlining the drug discovery process.

The synthesis of 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only improve the scalability of production but also allow for greater flexibility in modifying the compound's structure.

The pharmacological profile of 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole has been investigated through both in vitro and in vivo studies. Initial results suggest that it exhibits promising activity against certain disease-related targets. For example, preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant properties. These findings underscore its potential as a lead compound for further development.

The growing body of research on 4-(pyrrolidin-1-yl)methyl-2,3-dihydro-1H-indole highlights its significance as a versatile intermediate in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an invaluable asset for academic researchers and industrial scientists alike. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.